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The search identified one study on a compound named TMI-1, a thiomorpholine hydroxamate, investigated

for its selective cytotoxic effects on breast cancer cells [1]. The table below summarizes the key findings

from this publication.

Aspect Description

Compound
Name

Thiomorpholine hydroxamate inhibitor (TMI-1) [1]

Original
Purpose

Designed as a dual MMP and ADAM metalloproteinase inhibitor for rheumatoid
arthritis [1]

Repurposed
Effect

Selective killing of breast tumor cell lines (including triple-negative and ERBB2-
overexpressing) and cancer stem cells, with no adverse effects on non-malignant

cells [1]

Proposed
Mechanism

Caspase-dependent apoptosis [1]

In Vivo Model Transgenic MMTV-ERBB2/neu mice; treatment inhibited tumor occurrence and

development [1]

Synergy Strong synergistic effect observed with docetaxel, doxorubicin, and lapatinib [1]
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While I cannot create a meaningful pathway diagram without specific data, I can provide a code template

based on your formatting requirements. You can use this structure and populate the nodes and edges once

you have the detailed information.
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Available at: [https://www.smolecule.com/products/b545482#tmi-1-technical-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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